benzyl {[(2S,4S)-4-fluoro-2-pyrrolidinyl]methyl}carbamate hydrochloride

• IUPAC Name: benzyl N-[[(2S,4S)-4-fluoropyrrolidin-2-yl]methyl]carbamate
• InChI: InChI=1S/C13H17FN2O2/c14-11-6-12(15-7-11)8-16-13(17)18-9-10-4-2-1-3-5-10/h1-5,11-12,15H,6-9H2,(H,16,17)/t11-,12-/m0/s1
• InChI Key: ZUOSZQZSRZGEPM-RYUDHWBXSA-N
• Canonical SMILES: C1C(CNC1CNC(=O)OCC2=CC=CC=C2)F
• Isomeric SMILES: C1[C@@H](CN[C@@H]1CNC(=O)OCC2=CC=CC=C2)F
• Molecular Formula: C13H17FN2O2
• Molecular Weight: 252.28 g/mol

Description

Benzyl {[(2S,4S)-4-fluoro-2-pyrrolidinyl]methyl}carbamate hydrochloride is a chemical compound that has garnered significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

Benzyl {[(2S,4S)-4-fluoro-2-pyrrolidinyl]methyl}carbamate hydrochloride works by inhibiting the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. By inhibiting this enzyme, benzyl {[(2S,4S)-4-fluoro-2-pyrrolidinyl]methyl}carbamate hydrochloride increases the levels of acetylcholine in the brain, leading to improved cognitive function.
Biochemical and Physiological Effects:
Benzyl {[(2S,4S)-4-fluoro-2-pyrrolidinyl]methyl}carbamate hydrochloride has been shown to have various biochemical and physiological effects. It has been found to improve memory and learning in animal models, as well as to have analgesic effects. It has also been shown to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using benzyl {[(2S,4S)-4-fluoro-2-pyrrolidinyl]methyl}carbamate hydrochloride in lab experiments is its ability to improve cognitive function in animal models, making it a useful tool for studying the mechanisms of learning and memory. However, one limitation of using this compound is its potential toxicity, which requires careful handling and monitoring.

Future Directions

There are several future directions for research related to benzyl {[(2S,4S)-4-fluoro-2-pyrrolidinyl]methyl}carbamate hydrochloride. One area of interest is its potential use as a treatment for Alzheimer's disease, due to its ability to improve cognitive function. Additionally, further research is needed to better understand the compound's mechanism of action and its potential applications in other areas, such as pain management and inflammation.

Synthesis Methods

Benzyl {[(2S,4S)-4-fluoro-2-pyrrolidinyl]methyl}carbamate hydrochloride is synthesized using a multi-step process that involves the reaction of various chemical compounds. The synthesis process starts with the reaction of benzyl chloroformate with (S)-4-fluoro-2-pyrrolidinone to form benzyl {[(2S)-4-fluoro-2-pyrrolidinyl]methyl}carbamate. This intermediate compound is then reacted with hydrochloric acid to obtain benzyl {[(2S,4S)-4-fluoro-2-pyrrolidinyl]methyl}carbamate hydrochloride.

Scientific Research Applications

Benzyl {[(2S,4S)-4-fluoro-2-pyrrolidinyl]methyl}carbamate hydrochloride has potential applications in various areas of scientific research, including neuroscience, pharmacology, and medicinal chemistry. It has been studied for its potential use as a treatment for certain neurological disorders and as an analgesic agent.